Cas no 2034291-32-0 (2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone)

• Product Name: 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone
• CAS No: 2034291-32-0
• MF: C₁₉H₁₇FN₄O
• MW: 336.362887144089
• CID: 5332359
• Update Time: 2025-10-23

2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone

• Inchi： 1S/C19H17FN4O/c20-16-8-6-15(7-9-16)19(25)13-23-10-17(11-23)24-12-18(21-22-24)14-4-2-1-3-5-14/h1-9,12,17H,10-11,13H2
• InChI Key： CFUMYJFZNXACBJ-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)C(=O)C1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone

Comprehensive Overview of 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone (CAS No. 2034291-32-0)

The compound 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone (CAS No. 2034291-32-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorophenyl group and a phenyltriazole-linked azetidine ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone due to their versatility in drug design. The triazole moiety, in particular, is known for its stability and ability to form hydrogen bonds, which are critical for drug-target interactions. This compound's fluorine substitution further enhances its metabolic stability, a feature highly sought after in modern medicinal chemistry.

The synthesis of 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone typically involves multi-step organic reactions, including click chemistry for the triazole formation and N-alkylation for the azetidine ring functionalization. These methods align with the current trend toward green chemistry and atom economy, as researchers seek more sustainable synthetic routes. The compound's CAS No. 2034291-32-0 serves as a unique identifier in global chemical databases, facilitating its traceability in patent literature and regulatory submissions.

One of the most frequently asked questions about this compound revolves around its bioavailability and ADME properties (Absorption, Distribution, Metabolism, Excretion). Preliminary studies suggest that the azetidine ring contributes to improved membrane permeability, while the 4-fluorophenyl group may influence CYP450 enzyme interactions. These characteristics are critical for lead optimization in drug discovery programs.

Another hot topic is the compound's potential role in addressing drug resistance, a major challenge in treating chronic diseases. The phenyltriazolyl segment could be engineered to target specific protein-protein interactions, offering new avenues for combination therapies. This aligns with the broader industry focus on precision medicine and personalized therapeutics.

From a commercial perspective, 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone is often discussed in the context of intellectual property and market exclusivity. Its structural complexity presents opportunities for patent differentiation, especially in crowded therapeutic areas like inflammatory diseases and metabolic disorders. Suppliers and contract research organizations (CROs) frequently list this compound under building blocks or scaffolds for fragment-based drug design.

In analytical chemistry, the characterization of CAS No. 2034291-32-0 relies heavily on NMR spectroscopy and high-resolution mass spectrometry (HRMS). The compound's chromatographic behavior has also been studied using HPLC and UPLC techniques, which are essential for quality control in GMP manufacturing.

Looking ahead, the demand for 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone is expected to rise as more researchers explore its applications in bioconjugation and proteolysis-targeting chimeras (PROTACs). Its modular structure allows for easy derivatization, making it a valuable tool in chemical biology and target validation studies. As the pharmaceutical industry continues to prioritize small-molecule innovation, compounds like this will remain at the forefront of drug discovery efforts.